Cas no 55272-80-5 (6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-)

• Product Name: 6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-
• CAS No: 55272-80-5
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 352381
• PubChem ID: 71364249
• Update Time: 2025-04-19

6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-
• 6,6a-dihydro-1aH-indeno[2,3-b]oxiren-6-ol
• 55272-80-5
• 6,6a-Dihydro-1aH-indeno[1,2-b]oxiren-6-ol
• DTXSID00787728

• Inchi： 1S/C9H8O2/c10-7-5-3-1-2-4-6(5)8-9(7)11-8/h1-4,7-10H
• InChI Key： YYCIPZNUPHWNMW-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C(C12)O

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76